Cas no 298-81-7 (Methoxsalen)

Methoxsalen (8-methoxypsoralen) is a Furanocoumarin compound, which can be used in psoralen for the study of psoriasis, eczema, vitiligo and some skin lymphomas exposed to sunlight. It is a P450 inhibitor

Methoxsalen structure

Product Name:Methoxsalen

CAS No:298-81-7

Molecular Formula:C₁₂H₈O₄

Molecular Weight:216.1895

MDL:MFCD00005009

CID:36721

PubChem ID:87577878

Methoxsalen Properties

Names and Identifiers

- 9-Methoxy-7H-furo[3,2-g]chromen-7-one
- MOP
- 6-hydroxy-7-methoxy-5-benzofuranacrylic acid delta-lactone
- 7-furocoumarin
- 8-Methoxy
- 8-methoxy-2',3',6,7-furocoumarin
- 8-Methoxy-4',5':6,7-furocoumarin
- 8-Methoxyfuranocoumarin
- 8-Methoxypsoralen
- 8-MOP
- 8-MP
- 9-methoxy-7H-furo(3,2-g)benzopyran-7-one
- 9-methoxyfuro[3,2-g]chromen-7-one
- 9-Methoxypsoralen
- Ammoidin
- meladinin
- Meloxine
- Methoxa-Dome
- methoxalen
- Oxsoralen
- Oxsoralen Lotion
- Oxsoralen Ultra
- oxypsoralen
- proralone-mop
- psoralen-mop
- Psoralon-MOP
- Uvadex
- Xanthotoxin
- xanthoxin
- zanthotoxin
- Methoxsalen
- XANTHOTOXIN(P) PrintBack
- XANTHOTOXIN(RG)
- 8-methoxypsoralene
- 8-MOP,8-Methoxypsoralen,9-Methoxyfuro[3,2-g][1]benzopyran-7-one
- 8-MOP,9-Methoxyfuro[3,2-g][1]benzopyran-7-one,Ammoidin
- Ammodin
- Dermox
- Metoxin
- Puvalen
- Puvamet
- Vitpso
- [ "" ]
- Meladinine
- Xanthotoxine
- Meladoxen
- Oxsoralen-ultra
- New-Meladinin
- Geroxalen
- O-methylxanthotoxol
- Meladinin (VAN)
- 9-Methoxy-7H-furo[
- DivK1c_000763
- SR-01000629727-4
- CCG-36366
- 1246819-63-5
- NSC-45923
- METHOXSALEN [ORANGE BOOK]
- Methoxsalen (Oxsoralen)
- 8-Methoxypsoralen, analytical standard
- 7H-Furo[3,2-g][1]benzopyran-7-one, 9-methoxy-
- NCGC00016418-06
- EN300-52504
- 9-Methoxy-furo[3,2-g]chromen-7-one
- KBio3_001497
- UNII-U4VJ29L7BQ
- SW167762-4
- WLN: T C566 DO LVOJ BO1
- Xanthotoxin, analytical standard
- Tox21_110432
- HSDB 2505
- METHOXSALEN [USP-RS]
- Oxoralen-Ultra
- NCGC00016418-08
- NCGC00016418-12
- NCI-C55903
- Dltasoralen
- SR-01000629727-2
- Spectrum2_001052
- ACon1_000174
- ST041029
- Methoxsalen (USP:BAN:JAN)
- NCGC00016418-14
- AM84906
- Metoxalen
- Methoxsalen, 8-
- Methoxy-8-psoralen
- IDI1_000763
- Mopsoralen
- 8-Methoxy-6,7-furanocoumarin
- 9-methoxy-7H-furo(3,2-g)chromen-7-one
- HMS2096O20
- NCGC00060938-04
- 9-Methoxy-7H-furo[3,2-g]chromen-7-one #
- MLS002303011
- NSC757114
- OXSORALEN (TN)
- SR-01000629727
- SPBio_002557
- NCGC00060938-03
- METHOXSALEN [JAN]
- NCGC00060938-05
- 8-Methoxy(furano-3',2':6,7-coumarin)
- 9-Methoxy-7H-furo(3,2-g)(1)benzopyran-7-one
- FT-0602101
- 9-Methoxyfuro[3,2-g][1]benzopyran-7-one
- BPBio1_000680
- U4VJ29L7BQ
- Pharmakon1600-01500400
- NCGC00060938-02
- CAS-298-81-7
- 8-Methoxy(furano-3'.2':6.7-coumarin)
- NCGC00016418-03
- SBI-0051443.P003
- D00139
- CS-1983
- BRD-K63430059-001-09-9
- METHOXSALEN [VANDF]
- 5-BENZOFURANACRYLIC ACIDE, 6-HYDROXY-7-METHOXY-, DELTA-LACTONE
- HMS3884K16
- Oxoralen
- 7H-Furo[3, 9-methoxy-
- KBio2_006639
- NC00652
- BDBM50041234
- Tox21_110432_1
- NCGC00178871-02
- Oprea1_166319
- AB00052042_16
- METHOXSALEN [MART.]
- Spectrum3_000499
- 8MO
- Prestwick0_000479
- NSC-757114
- 8-Methoxypsoralen with ultraviolet A therapy
- 9-Methoxy-7H-furo[3,2-g][1]benzopyran-7-one
- DB00553
- GTPL12457
- DTXSID8020830
- CHEMBL416
- METHOXSALEN [MI]
- MFCD00005009
- Methoxsalen-13CD3
- CHEBI:18358
- Spectrum_001023
- UVADEX (TN)
- Prestwick_661
- 9-methoxyfurano[3,2-g]chromen-2-one
- 8-methoxy-2'',3'',6,7-furocoumarin
- NCGC00060938-06
- AB00052042_17
- 12692-94-3
- Methoxaten
- NCGC00016418-05
- 8-Methoxypsoralen;Xanthotoxin;8-MOP
- HMS3259L13
- 8-methoxsalen
- Metoxaleno
- Deltapsoralen
- Spectrum5_001891
- 8-MOP;Xanthotoxin;Ammoidin
- AB00052042-14
- Ultra Mop
- SCHEMBL19168
- SPBio_001004
- MEGxp0_000095
- C01864
- NCGC00016418-15
- BCP28212
- METHOXSALEN [HSDB]
- HMS502G05
- Puvasoralen
- s1952
- AKOS000277012
- 298-81-7
- Methoxsalen plus ultraviolet radiation
- KBio1_000763
- HMS2269P03
- MLS000062633
- SMR000071170
- HMS1569O20
- NCGC00016418-07
- HMS3655B05
- AB00052042-15
- 5-Benzofuranacrylic acid, 6-hydroxy-7-methoxy-, delta-lactone
- KBio2_004071
- 8-methoxy psoralen
- NCGC00256435-01
- EINECS 206-066-9
- METHOXSALEN [WHO-DD]
- 8-Methoxy-(furano-3'.2':6.7-coumarin)
- 5-19-06-00015 (Beilstein Handbook Reference)
- METHOXSALEN (USP-RS)
- Prestwick3_000479
- Methoxsalen, United States Pharmacopeia (USP) Reference Standard
- NCGC00016418-10
- CCRIS 2083
- 9-METHOXY-2H-FURO[3,2-G]CHROMEN-2-ONE
- SPECTRUM1500400
- KBio2_001503
- BRN 0196453
- Q408570
- BRD-K63430059-001-06-5
- X0009
- KBioSS_001503
- METHOXSALEN (MART.)
- NSC45923
- METHOXSALEN (USP MONOGRAPH)
- Methoxsalen (8-Methoxypsoralen)
- HY-30151
- Q-100381
- NCGC00259316-01
- methoxypsoralen
- Xanthotoxin (Methoxsalen)
- HMS2091D20
- 5-Benzofuranacrylic acid, 6-hydroxy-7-methoxy-, .delta.-lactone
- DS-5159
- FT-0671145
- HMS1920N05
- Tox21_302816
- Spectrum4_000052
- NCGC00016418-04
- NCI60_004085
- NCGC00016418-09
- Tox21_201767
- AC-4259
- NCGC00016418-01
- 8-Methoxy-4',6,7-furocoumarin
- METHOXSALEN (IARC)
- BSPBio_001997
- NCGC00016418-11
- 8-Methoxy-[furano-3'.2':6.7-coumarin]
- 7H-Furo(3,2-G)(1)benzopyran-7-one, 9-methoxy-
- 9-(methyloxy)-7H-furo[3,2-g]chromen-7-one
- METHOXSALEN [USP MONOGRAPH]
- Methoxsalen (JP17/USP)
- NCGC00178871-03
- 8-methoxy-4'',5'':6,7-furocoumarin
- NS00004875
- 9-Methoxyfuro(3,2-g)chromen-7-one
- DTXCID40830
- 8-methoxy-[furano-3''.2'':6.7-coumarin]
- KBioGR_000543
- XANTHOTOXIN
- 8-Methoxy-4',5',6,7-furocoumarin
- BSPBio_000618
- Z754918916
- Methoxsalene
- METHOXSALEN [IARC]
- 8-Methoxy-2',6,7-furocoumarin
- A820092
- NCGC00016418-02
- BRD-K63430059-001-03-2
- methoxsalen
- SM-88 COMPONENT METHOXSALEN
- Prestwick1_000479
- Prestwick2_000479
- SDCCGMLS-0042377.P002
- NINDS_000763
- NCGC00178871-01
- Methoxsalen [USP:BAN:JAN]
- NSC 45923
- 8 Methoxypsoralen
- Methoxsalen 8-MOP Methoxa-Dome 8-Methoxypsoralen Oxsoralen 8-Methoxy-2',3',6,7-furocoumarin 8-Methoxypsoralene Puvalen Ammodin Oxoralen
- MLSMR
- STK735539
- BRD-K63430059-001-17-2
- BRD-K63430059-001-16-4
- +Expand
- MDL： MFCD00005009
- InChIKey： QXKHYNVANLEOEG-UHFFFAOYSA-N
- Inchi： 1S/C12H8O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-6H,1H3
- SMILES： O1C([H])=C([H])C2C([H])=C3C([H])=C([H])C(=O)OC3=C(C1=2)OC([H])([H])[H]
- BRN： 196453

Computed Properties

Exact Mass: 216.042259g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 216.042259g/mol
Monoisotopic Mass: 216.042259g/mol
Topological Polar Surface Area: 48.7Å²
Heavy Atom Count: 16
Complexity: 325
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 216.19

Experimental Properties

Odor: Odorless
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: Hazardous decomposition products formed under fire conditions: Carbon oxides
Taste: Bitter taste followed by tingling sensation
LogP: 2.54780
PSA: 52.58000
Merck: 5988
Refractive Index: 1.4270 (estimate)
Water Partition Coefficient: Almost insoluble
Boiling Point: 414.8°C at 760 mmHg
Melting Point: 148-150 °C (lit.)
Vapor Pressure: 2.15X10-6 mm Hg at 25 °C (est)
Flash Point: 204.7°C
Solubility: H2O: slightly soluble
Color/Form: Powder
Solubility: Not available
Sensitiveness: Sensitive to light
Density: 1.1344 (rough estimate)
Odor: Odorless

Methoxsalen Security Information

Symbol: GHS07 GHS08
RTECS：LV1400000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37-S53-S45-S36/37/39-S26
Packing Group：I; II; III
Packing Group：I; II; III
Risk Phrases：R22; R34; R45; R46
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：3216
Hazard Statement： H302,H334
Warning Statement： P261,P342+P311
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 22-43
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 i.p. in rats: 470 ±30 mg/kg (Hakim)
FLUKA BRAND F CODES：10

Methoxsalen Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methoxsalen Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I5ZC-1mg	7H-Furo[3,2-g][1]benzopyran-7-one, 9-methoxy-	298-81-7	98+%	1mg	$4.00	2024-05-06
A2B Chem LLC	AI46760-1mg	9-methoxy-2H-furo[3,2-g]chromen-2-one	298-81-7	98+%	1mg	$4.00	2024-04-20
abcr	AB120050-1 g	Xanthotoxin, 99%; .	298-81-7	99%	1 g	€80.10	2023-07-20
Ambeed	A372661-1mg	9-Methoxy-7H-furo[3,2-g]chromen-7-one	298-81-7	98+%	1mg	$5.0	2024-07-19
Axon Medchem	3449-50 mg	Methoxsalen	298-81-7	99%	50mg	€50.00	2023-07-10
Chemenu	CM110592-5g	Methoxsalen	298-81-7	98%	5g	$51	2023-01-06
ChemScence	CS-1983-5g	Methoxsalen	298-81-7	99.98%	5g	$67.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0936-20mg	Xanthotoxin	298-81-7	98%	20mg	$20	2023-09-20
DC Chemicals	DCAPI1146-100 mg	Methoxsalen (Oxsoralen)	298-81-7	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-52504-0.05g	9-methoxy-7H-furo[3,2-g]chromen-7-one	298-81-7		0.05g	$19.0	2023-04-20